![molecular formula C11H14O B6276039 rac-2-[(1R,2S)-2-phenylcyclopropyl]ethan-1-ol, trans CAS No. 176019-58-2](/img/no-structure.png)
rac-2-[(1R,2S)-2-phenylcyclopropyl]ethan-1-ol, trans
Overview
Description
Rac-2-[(1R,2S)-2-phenylcyclopropyl]ethan-1-ol, trans (RPC) is an organic compound classified as a cyclopropyl ether. It is a colorless, volatile liquid with a sweet, fruity odor and is used in a variety of applications, such as perfumes, solvents, and as a flavoring agent. RPC has also been studied for its potential use in the medical field, as it has been found to possess several pharmacological properties. The purpose of
Scientific Research Applications
Rac-2-[(1R,2S)-2-phenylcyclopropyl]ethan-1-ol, trans has been studied for its potential use in the medical field, as it has been found to possess several pharmacological properties. It has been used as an analgesic, anti-inflammatory, and anti-convulsant agent. In addition, it has been studied for its potential use in the treatment of cancer, as it has been found to possess anti-tumor properties. rac-2-[(1R,2S)-2-phenylcyclopropyl]ethan-1-ol, trans has also been studied for its potential use in the treatment of neurological disorders, such as Parkinson’s disease and Alzheimer’s disease.
Mechanism of Action
The mechanism of action of rac-2-[(1R,2S)-2-phenylcyclopropyl]ethan-1-ol, trans is not completely understood. However, it is believed to act by modulating the activity of several enzymes, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). In addition, it has been found to inhibit the release of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α).
Biochemical and Physiological Effects
rac-2-[(1R,2S)-2-phenylcyclopropyl]ethan-1-ol, trans has been found to possess several biochemical and physiological effects. It has been found to have analgesic effects, as well as anti-inflammatory and anti-convulsant effects. In addition, it has been found to possess anti-tumor effects, and it has been studied for its potential use in the treatment of neurological disorders, such as Parkinson’s disease and Alzheimer’s disease.
Advantages and Limitations for Lab Experiments
Rac-2-[(1R,2S)-2-phenylcyclopropyl]ethan-1-ol, trans has several advantages for use in laboratory experiments. It is a relatively inexpensive compound and is readily available. In addition, it is a stable compound and can be stored for long periods of time without significant degradation. However, rac-2-[(1R,2S)-2-phenylcyclopropyl]ethan-1-ol, trans has several limitations for use in laboratory experiments. It is a volatile compound and must be handled with care. In addition, it is a relatively toxic compound and should be handled with appropriate safety equipment.
Future Directions
The potential future directions for research involving rac-2-[(1R,2S)-2-phenylcyclopropyl]ethan-1-ol, trans include further studies on its mechanism of action, its biochemical and physiological effects, and its potential use in the treatment of neurological disorders. In addition, further studies are needed to determine the optimal dosage and formulation of rac-2-[(1R,2S)-2-phenylcyclopropyl]ethan-1-ol, trans for use in clinical trials. Finally, further studies are needed to investigate the potential side effects of rac-2-[(1R,2S)-2-phenylcyclopropyl]ethan-1-ol, trans and to identify possible drug interactions.
Synthesis Methods
Rac-2-[(1R,2S)-2-phenylcyclopropyl]ethan-1-ol, trans is synthesized through a two-step process. The first step involves the reaction of phenylmagnesium bromide with 1,2-dichlorocyclopropane, which yields a cyclopropyl ether. This reaction is carried out in a basic medium, such as the presence of potassium hydroxide or sodium hydroxide. The second step involves the reduction of the cyclopropyl ether through the use of lithium aluminum hydride, which yields the final product, rac-2-[(1R,2S)-2-phenylcyclopropyl]ethan-1-ol, trans.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-2-[(1R,2S)-2-phenylcyclopropyl]ethan-1-ol, trans involves the reduction of a ketone intermediate derived from the reaction of (1R,2S)-2-phenylcyclopropanecarboxylic acid with an appropriate reducing agent. The reduction step is followed by a hydrolysis reaction to yield the final product.", "Starting Materials": [ "(1R,2S)-2-phenylcyclopropanecarboxylic acid", "Reducing agent (e.g. sodium borohydride, lithium aluminum hydride)", "Solvent (e.g. ethanol, tetrahydrofuran)", "Acid (e.g. hydrochloric acid)" ], "Reaction": [ "1. React (1R,2S)-2-phenylcyclopropanecarboxylic acid with an appropriate reducing agent in a suitable solvent to form the ketone intermediate.", "2. Purify the ketone intermediate by recrystallization or chromatography.", "3. Dissolve the purified ketone intermediate in a suitable solvent and add an acid catalyst.", "4. Heat the reaction mixture to hydrolyze the ketone intermediate and form the final product, rac-2-[(1R,2S)-2-phenylcyclopropyl]ethan-1-ol, trans.", "5. Isolate and purify the final product by recrystallization or chromatography." ] } | |
CAS RN |
176019-58-2 |
Molecular Formula |
C11H14O |
Molecular Weight |
162.2 |
Purity |
95 |
Origin of Product |
United States |
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